1-Methoxy-2-(2-methoxyethoxy)benzene

• CAS No.: 26181-48-6
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 1-methoxy-2-(2-methoxyethoxy)benzene
• InChI: InChI=1S/C10H14O3/c1-11-7-8-13-10-6-4-3-5-9(10)12-2/h3-6H,7-8H2,1-2H3
• InChI Key: ZVPTWEGBBLYIGS-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC=C1OC

Description

. It is a derivative of benzene, characterized by the presence of methoxy and methoxyethoxy groups attached to the benzene ring. This compound is used in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

1-Methoxy-2-(2-methoxyethoxy)benzene can be synthesized through several methods. One common synthetic route involves the reaction of 1-methoxy-2-bromoethane with phenol in the presence of a base such as potassium carbonate . The reaction typically occurs under reflux conditions, and the product is purified through distillation or recrystallization.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of industrial production.

Chemical Reactions Analysis

1-Methoxy-2-(2-methoxyethoxy)benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Electrophilic aromatic substitution reactions are common for this compound.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methoxy-2-(2-methoxyethoxy)benzene has several scientific research applications:

Chemistry: It is used as a solvent and intermediate in organic synthesis.

Biology: The compound can be used in the synthesis of biologically active molecules and as a reagent in biochemical assays.

Medicine: It serves as a precursor for the synthesis of pharmaceutical compounds.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methoxy-2-(2-methoxyethoxy)benzene involves its interaction with various molecular targets. In electrophilic aromatic substitution reactions, the methoxy and methoxyethoxy groups activate the benzene ring towards electrophilic attack, facilitating the formation of substituted products . The specific pathways and molecular targets depend on the nature of the reaction and the reagents involved.

Comparison with Similar Compounds

1-Methoxy-2-(2-methoxyethoxy)benzene can be compared with other similar compounds such as:

1-Methoxy-4-[2-(2-methoxyethoxy)ethoxy]benzene: This compound has an additional methoxyethoxy group, which can influence its chemical reactivity and physical properties.

1-Methoxy-2-(methylthio)benzene:

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical properties and reactivity patterns.